3-(2-chloro-6-fluorobenzamido)-N-(3-fluorophenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(2-chloro-6-fluorobenzoyl)amino]-N-(3-fluorophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H13ClF2N2O3/c23-15-8-4-9-16(25)18(15)21(28)27-19-14-7-1-2-10-17(14)30-20(19)22(29)26-13-6-3-5-12(24)11-13/h1-11H,(H,26,29)(H,27,28)
• InChI Key: CLHYMQKOPMMEGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(O2)C(=O)NC3=CC(=CC=C3)F)NC(=O)C4=C(C=CC=C4Cl)F
• Molecular Formula: C22H13ClF2N2O3
• Molecular Weight: 426.8 g/mol
• CAS No.: 887880-22-0

Description

3-(2-chloro-6-fluorobenzamido)-N-(3-fluorophenyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C22H13ClF2N2O3 and its molecular weight is 426.8. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Potential of Benzofuran Derivatives

Benzofuran and Antimicrobial Activity : Benzofuran derivatives are recognized for their wide range of biological and pharmacological applications, including antimicrobial activity. These compounds, including natural products and synthetic derivatives, exhibit significant therapeutic potential. Some benzofuran derivatives, such as psoralen, 8-methoxypsoralen, and angelicin, have been utilized in treating skin diseases like cancer and psoriasis. The structural uniqueness of benzofuran makes it a privileged scaffold in drug discovery, especially in designing antimicrobial agents active against various clinically relevant targets (Hiremathad et al., 2015).

Environmental and Safety Considerations

Environmental Occurrence and Toxicity of Parabens : Parabens, which share some structural similarities with benzofuran derivatives, have been extensively studied for their occurrence, fate, and behavior in aquatic environments. Despite treatments that effectively remove parabens from wastewater, they persist at low concentrations in effluents and surface waters, raising concerns about their environmental impact and potential as weak endocrine disrupters (Haman et al., 2015).

Emerging Compounds and Applications

Benzofuran as a Versatile Ordering Moiety : The benzene-1,3,5-tricarboxamide (BTA) derivatives, related to benzofuran structures, have found applications ranging from nanotechnology and polymer processing to biomedical applications. Their ability to self-assemble into nanometer-sized structures stabilized by hydrogen bonding demonstrates the adaptability and potential of benzofuran derivatives in various scientific and technological fields (Cantekin et al., 2012).